Cas no 101293-08-7 (Benzoic acid, 4-[(4-methylphenyl)amino]-, ethyl ester)

• Product Name: Benzoic acid, 4-[(4-methylphenyl)amino]-, ethyl ester
• CAS No: 101293-08-7
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 1128833
• PubChem ID: 13659896
• Update Time: 2025-04-20

Benzoic acid, 4-[(4-methylphenyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-methylphenyl)amino]-, ethyl ester
• ethyl 4-(4-methylanilino)benzoate
• DTXSID20546031
• HS-6236
• 101293-08-7
• Ethyl 4-(p-tolylamino)benzoate
• ETHYL 4-[(4-METHYLPHENYL)AMINO]BENZOATE
• SCHEMBL9644563

• Inchi： 1S/C16H17NO2/c1-3-19-16(18)13-6-10-15(11-7-13)17-14-8-4-12(2)5-9-14/h4-11,17H,3H2,1-2H3
• InChI Key： MXXKXHSPFUHMKS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33